Cas no 120157-98-4 (tert-Butyl acetylcarbamate)

tert-Butyl acetylcarbamate structure
Product Name:tert-Butyl acetylcarbamate
CAS No:120157-98-4
Molecular Formula:C7H13NO3
Molecular Weight:159.18302
MDL:MFCD11977691
CID:63475
PubChem ID:11332620
tert-Butyl acetylcarbamate Properties
Names and Identifiers
-
- tert-Butyl acetylcarbamate
- Carbamic acid, acetyl-, 1,1-dimethylethyl ester
- Carbamic acid, acetyl-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-acetylcarbamate
- Acetylcarbamic acid 1,1-dimethylethyl ester
- AKOS015910150
- MFCD11977691
- t-Butyl acetylcarbamate
- A804444
- tert-Butylacetylcarbamate
- acetyl-carbamic acid tert-butyl ester
- DTXSID70462570
- WUPPVCVLOXKYBQ-UHFFFAOYSA-N
- Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
- FT-0645764
- 120157-98-4
- BCP15802
- CS-0134558
- n-boc-acetamide
- SCHEMBL3951511
-
- MDL: MFCD11977691
- InChIKey: WUPPVCVLOXKYBQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H13NO3/c1-5(9)8-6(10)11-7(2,3)4/h1-4H3,(H,8,9,10)
- SMILES: CC(NC(OC(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 159.09000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 159.08954328g/mol
- Heavy Atom Count: 11
- Complexity: 169
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- LogP: 1.44850
- PSA: 55.40000
tert-Butyl acetylcarbamate Security Information
tert-Butyl acetylcarbamate Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl acetylcarbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000QVP-100mg |
Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester |
120157-98-4 | 97% | 100mg |
$5.00 | 2025-02-18 | |
A2B Chem LLC | AA34037-100mg |
Carbamic acid, acetyl-, 1,1-dimethylethyl ester |
120157-98-4 | 97% | 100mg |
$5.00 | ||
Aaron | AR000R41-100mg |
Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester |
120157-98-4 | 98% | 100mg |
$4.00 | 2025-01-20 | |
abcr | AB489558-250 mg |
t-Butyl acetylcarbamate, 95%; . |
120157-98-4 | 95% | 250MG |
€127.00 | 2023-04-20 | |
Ambeed | A643169-100mg |
tert-Butyl acetylcarbamate |
120157-98-4 | 97% | 100mg |
$6.0 | ||
Apollo Scientific | OR917702-1g |
tert-Butyl N-acetylcarbamate |
120157-98-4 | 97% | 1g |
£70.00 | 2025-02-20 | |
Chemenu | CM372731-1g |
tert-Butyl acetylcarbamate |
120157-98-4 | 95%+ | 1g |
$58 | 2023-02-03 | |
eNovation Chemicals LLC | D505608-1g |
tert-Butyl acetylcarbaMate |
120157-98-4 | 97% | 1g |
$215 | 2022-09-07 | |
Fluorochem | 228337-1g |
tert-Butyl acetylcarbamate |
120157-98-4 | 95% | 1g |
£121.00 | 2022-02-28 | |
TRC | T280925-500mg |
tert-Butyl acetylcarbamate |
120157-98-4 | 500mg |
$ 310.00 | 2022-06-02 |
tert-Butyl acetylcarbamate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:120157-98-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:120157-98-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
tert-Butyl acetylcarbamate Related Literature
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1. Back cover
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2. Front cover
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Harriott Nowell,J. Paul Attfield,Jason C. Cole,Philip J. Cox,Kenneth Shankland,Stephen J. Maginn,W. D. Sam Motherwell New J. Chem., 2002,26, 469-472
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Chunchang Zhao,Peng Feng,Jian Cao,Yulin Zhang,Xuzhe Wang,Yang Yang,Yanfen Zhang,Jinxin Zhang Org. Biomol. Chem., 2012,10, 267-272
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Navid Soheilnia,Katja M. Kleinke,Abdeljalil Assoud,Holger Kleinke J. Mater. Chem., 2004,14, 2768-2774
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Jun Li,Guannan Tang,Yuchen Wang,Ya Wang,Zixi Li,Hengfeng Li New J. Chem., 2016,40, 358-364
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Hiroyoshi Ohtsu,Jun Kitazume,Tadashi Yamaguchi Dalton Trans., 2011,40, 7502-7504
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Damodara N. Kommi,Dinesh Kumar,Asit K. Chakraborti Green Chem., 2013,15, 756-767
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Nina Perkas,Yanqin Wang,Yuri Koltypin,Aharon Gedanken,Srinivasan Chandrasekaran Chem. Commun., 2001, 988-989
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10. Front cover
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